Cas no 87639-56-3 (1,2-Benzenedicarboxylic acid, 4-ethynyl-)

• Product Name: 1,2-Benzenedicarboxylic acid, 4-ethynyl-
• CAS No: 87639-56-3
• MF: C₁₀H₆O₄
• MW: 190.15224313736
• MDL: MFCD14635839
• CID: 654168
• Update Time: 2024-01-31

1,2-Benzenedicarboxylic acid, 4-ethynyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 4-ethynyl-
• 4-ethynylphthalic acid
• 4-ETHYNYLBENZENE-1,2-DIOIC ACID

• MDL： MFCD14635839
• Inchi： 1S/C10H6O4/c1-2-6-3-4-7(9(11)12)8(5-6)10(13)14/h1,3-5H,(H,11,12)(H,13,14)
• InChI Key： GWDWBZQHNHBODA-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=CC=C(C#C)C=C1C(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2